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Compound of Interest

Compound Name: Met-Gly-Pro-AMC

Cat. No.: B12379713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fluorogenic peptide substrate,

Methionyl-Glycyl-Prolyl-7-amino-4-methylcoumarin (Met-Gly-Pro-AMC). It covers the

substrate's core discovery rationale, detailed experimental protocols for its use in enzyme

kinetics, and its application in studying the signaling pathways of its target proteases.

Introduction: The Genesis of a Fluorogenic
Substrate
The development of Met-Gly-Pro-AMC arose from the need for a sensitive and specific tool to

study the activity of Methionine Aminopeptidase 2 (MetAP2), a key enzyme in protein

maturation. The design of this fluorogenic substrate is rooted in the known substrate

specificities of MetAP2 and the principles of fluorescence resonance energy transfer (FRET).

The peptide sequence, Met-Gly-Pro, was rationally chosen based on the substrate preferences

of MetAP2. This enzyme is known to cleave the N-terminal methionine from nascent proteins,

particularly when the adjacent amino acid (at the P1' position) is small and uncharged. Glycine

and Proline fit this criterion, making the Met-Gly bond a target for MetAP2 cleavage. The

subsequent Gly-Pro dipeptide is a known substrate for Dipeptidyl Peptidase IV (DPP4), which

is often used in coupled assays to cleave the Pro-AMC bond and release the fluorophore.
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The 7-amino-4-methylcoumarin (AMC) group is a widely used fluorophore that is quenched

when conjugated to the peptide. Upon enzymatic cleavage of the peptide-AMC bond, AMC is

released, resulting in a measurable increase in fluorescence, providing a direct and continuous

measure of enzyme activity.

Physicochemical Properties and Handling
Property Value

Molecular Formula C23H30N4O5S

Molecular Weight 474.58 g/mol

CAS Number 1926163-52-1[1]

Appearance White to off-white solid[1]

Excitation Wavelength ~335-380 nm

Emission Wavelength ~460 nm

Storage
Store at -20°C to -80°C, protected from light and

moisture.[2][3]

Solubility Soluble in DMSO.

Stock Solution Preparation: Prepare a stock solution of 10-25 mM in anhydrous DMSO. Aliquot

and store at -20°C to -80°C, avoiding repeated freeze-thaw cycles.

Synthesis of Met-Gly-Pro-AMC
Met-Gly-Pro-AMC is synthesized using solid-phase peptide synthesis (SPPS) with Fmoc (9-

fluorenylmethyloxycarbonyl) chemistry. The following is a generalized protocol:

Workflow for Solid-Phase Synthesis of Met-Gly-Pro-AMC
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Caption: Solid-phase synthesis workflow for Met-Gly-Pro-AMC.
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Detailed Protocol:

Resin Preparation: Start with a Rink Amide resin, which will yield a C-terminal amide upon

cleavage.

First Amino Acid Coupling: Swell the resin in a suitable solvent like N,N-dimethylformamide

(DMF). Couple Fmoc-Pro-OH to the resin using a coupling agent such as HBTU/HOBt or

DIC/Oxyma in the presence of a base like N,N-diisopropylethylamine (DIPEA).

Fmoc Deprotection: Remove the Fmoc protecting group from the proline residue using a

solution of 20% piperidine in DMF.

Second Amino Acid Coupling: Couple Fmoc-Gly-OH to the deprotected proline residue using

the same coupling procedure as in step 2.

Fmoc Deprotection: Repeat the Fmoc deprotection step.

Third Amino Acid Coupling: Couple Fmoc-Met-OH to the deprotected glycine residue.

Final Fmoc Deprotection: Remove the final Fmoc group from the methionine residue.

AMC Coupling: Couple 7-amino-4-methylcoumarin to the N-terminus of the peptide. This is

typically done using a coupling agent in DMF.

Cleavage and Deprotection: Cleave the peptide from the resin and remove the side-chain

protecting groups using a cleavage cocktail, commonly trifluoroacetic acid (TFA) with

scavengers such as triisopropylsilane (TIS) and water.

Purification: Purify the crude peptide by reverse-phase high-performance liquid

chromatography (RP-HPLC).

Lyophilization and Characterization: Lyophilize the purified peptide to obtain a white powder.

Confirm the identity and purity of the final product using mass spectrometry and analytical

HPLC.

Experimental Protocols
MetAP2 Activity Assay
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This protocol is adapted from the methods described in "Redox Regulation of Methionine

Aminopeptidase 2 Activity"[4]. It is a coupled enzyme assay where MetAP2 first cleaves the

Met-Gly bond, and then a dipeptidyl peptidase (DPP) cleaves the Pro-AMC bond to release the

fluorophore.

Prepare Assay Buffer, MetAP2, DPP, and Substrate

Combine MetAP2, DPP, and Buffer in Microplate Well

Add Met-Gly-Pro-AMC to Initiate Reaction

Incubate at 25°C

Measure Fluorescence (Ex: 335nm, Em: 460nm) Kinetically

Calculate Initial Rate of Hydrolysis

Click to download full resolution via product page

Caption: MetAP2's role in the eIF2α-mediated regulation of protein synthesis.

DPP4 and Incretin Signaling
DPP4 is a key regulator of glucose homeostasis through its inactivation of incretin hormones

like glucagon-like peptide-1 (GLP-1). By cleaving and inactivating GLP-1, DPP4 reduces insulin

secretion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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